Cas no 130364-30-6 (2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI))

• Product Name: 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
• CAS No: 130364-30-6
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 201312
• Update Time: 2024-03-01

2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
• 7-Hydroxyalloxanthoxyletin
• 7-Hydroxyalloxanthyletin
• Alloxanthoxyletol
• 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one, 5-hydroxy-2,2-dimethyl-

• Inchi： 1S/C14H12O4/c1-14(2)6-5-8-10(15)7-11-9(13(8)18-14)3-4-12(16)17-11/h3-7,15H,1-2H3
• InChI Key： BMRPYLPZRMZUOP-UHFFFAOYSA-N
• SMILES： C12=CC(O)=C3C=CC(C)(C)OC3=C1C=CC(=O)O2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• XLogP3: 1.814

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 447.5±45.0 °C(Predicted)
• PSA: 52.54
• pka: 7.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins